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Compound of Interest

Compound Name: GNE-4997

Cat. No.: B607688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GNE-4997 is a potent and selective inhibitor of the interleukin-2-inducible T-cell kinase (ITK),

with a Ki of 0.09 nM.[1][2][3][4] Accurate preparation of a stock solution is the first critical step

for reliable and reproducible results in downstream biological assays. Dimethyl sulfoxide

(DMSO) is the recommended solvent for dissolving GNE-4997.[1][5] This document provides a

detailed protocol for the preparation, storage, and handling of GNE-4997 stock solutions.

Quantitative Data Summary
For ease of use, the key quantitative data for GNE-4997 are summarized in the table below.
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Parameter Value Source(s)

Molecular Weight 515.58 g/mol [1][2][3][4][5][6]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][5]

Solubility in DMSO ≥ 10 mM [1][4]

Storage of Solid

-20°C for long term (months to

years) or 0-4°C for short term

(days to weeks), kept dry and

dark.

[1][3][5]

Storage of Stock Solution

-20°C or -80°C for long-term

storage. Aliquoting is

recommended to avoid

multiple freeze-thaw cycles.

[1][3][7]

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of GNE-4997 in DMSO.

Materials:

GNE-4997 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of GNE-4997 to room temperature

to prevent condensation of moisture, which can affect the compound's stability and weighing
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accuracy.

Weighing GNE-4997: Carefully weigh the desired amount of GNE-4997 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 5.16 mg of GNE-4997.

Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 515.58 g/mol / 1000 = 5.1558 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

GNE-4997 powder. To prepare a 10 mM stock solution with 5.16 mg of GNE-4997, add 1 mL

of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if

necessary, but always check for compound stability at elevated temperatures. Visually

inspect the solution to ensure no particulates are present.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes. Store the aliquots at -20°C or -80°C for long-term

storage.

Working Solution Preparation:

When preparing working solutions for cell-based assays, it is crucial to avoid precipitation of the

compound.

Perform serial dilutions of the DMSO stock solution in DMSO to an intermediate

concentration before the final dilution into aqueous buffer or cell culture medium.

The final concentration of DMSO in the assay should be kept low, typically below 0.5%, as

higher concentrations can be toxic to cells. Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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